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Compound of Interest

Compound Name: Allyl 2-Chlorophenyl Ether
CAS No.: 20788-42-5
Cat. No.: B1267163

Get Quote

CAS Number: 20788-42-5 | Molecular Formula: CoHsCIO | Molecular Weight: 168.62 g/mol

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals interested in the synthesis, properties, and reactivity of Allyl 2-
Chlorophenyl Ether. This document provides a synthesis of technical data and practical
insights to facilitate its application in a laboratory setting.

Chemical and Physical Properties

Allyl 2-chlorophenyl ether is a halogenated aromatic ether. Its physical and chemical
properties are summarized in the table below.
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Property Value Source(s)

1-chloro-2-(prop-2-en-1-

IUPAC Name [1]
yloxy)benzene
Synonyms Allyl o-chlorophenyl ether [1]
Colorless to pale yellow liquid
Appearance )
(estimated)
Boiling Point 118-120 °C (at 25 Torr) [2]
Density 1.133 g/cm3 (at 15 °C) [2]
XLogP3 2.9 [1]

Synthesis of Allyl 2-Chlorophenyl Ether

The primary route for the synthesis of allyl 2-chlorophenyl ether is the Williamson ether
synthesis. This well-established Sn2 reaction involves the nucleophilic attack of a phenoxide on
an allyl halide.[1]
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Caption: Williamson Ether Synthesis of Allyl 2-Chlorophenyl Ether.

Detailed Experimental Protocol

Materials:

e 2-Chlorophenol

 Allyl bromide (or allyl chloride)

e Anhydrous potassium carbonate (K2COs) or sodium hydroxide (NaOH)
e Acetone or N,N-Dimethylformamide (DMF)

e Diethyl ether or ethyl acetate

» Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Procedure:

o Deprotonation of 2-Chlorophenol: In a round-bottom flask equipped with a magnetic stirrer
and a reflux condenser, dissolve 2-chlorophenol (1.0 eq) in acetone or DMF. Add anhydrous
potassium carbonate (1.5-2.0 eq) or sodium hydroxide (1.1 eq).

 Allylation: To the stirred suspension, add allyl bromide (1.1-1.2 eq) dropwise at room
temperature.

¢ Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC). The reaction is typically complete within 4-12 hours.

o Work-up: After the reaction is complete, cool the mixture to room temperature and filter off
the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

» Extraction: Dissolve the residue in diethyl ether or ethyl acetate and wash sequentially with
water, saturated sodium bicarbonate solution, and brine.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by vacuum distillation or flash column chromatography
on silica gel to yield pure allyl 2-chlorophenyl ether.

Spectroscopic Characterization

The structure of allyl 2-chlorophenyl ether can be confirmed by various spectroscopic
methods.

'H NMR Spectroscopy

The proton NMR spectrum will exhibit characteristic signals for the allyl and the chlorophenyl
groups.

Aromatic Protons (4H): Multiple signals in the range of 6 6.8-7.4 ppm.

Internal Alkene Proton (1H): A multiplet in the range of  5.9-6.1 ppm.

Terminal Alkene Protons (2H): Two multiplets or doublets of doublets in the range of & 5.2-
5.5 ppm.

Allylic Protons (2H): A doublet in the range of d 4.5-4.7 ppm.[3]

3C NMR Spectroscopy

The carbon NMR spectrum will show nine distinct signals.

e Aromatic Carbons: Signals in the range of d 110-155 ppm. The carbon bearing the oxygen
will be the most downfield, and the carbon bearing the chlorine will also be significantly
shifted.[4][5]

 Internal Alkene Carbon: A signal around 6 132-134 ppm.[4][5]
e Terminal Alkene Carbon: A signal around 6 117-119 ppm.[4][5]

 Allylic Carbon: A signal around & 69-71 ppm.[4][5]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body#allyl-2-chlorophenyl-ether-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body#allyl-2-chlorophenyl-ether-a-comprehensive-technical-guide-for-researchers
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/13%3A_Structure_Determination_-_Nuclear_Magnetic_Resonance_Spectroscopy/13.04%3A_Chemical_Shifts_in_H_NMR__Spectroscopy
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands for the functional groups present.

Aromatic C-H stretch: ~3050-3100 cm—!

Aliphatic C-H stretch: ~2850-2950 cm~?

C=C stretch (alkene and aromatic): ~1450-1600 cm~1

Aryl-O-C stretch (asymmetric): ~1250 cm~1[6]

Aryl-O-C stretch (symmetric): ~1050 cm~1[6]

C-Cl stretch: ~750 cm—1

Mass Spectrometry

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

e Molecular lon (M*): A peak at m/z = 168, with a characteristic M+2 isotope peak for chlorine
at m/z = 170 in an approximate 3:1 ratio.[7]

e Major Fragments: Fragmentation may involve the loss of the allyl group (m/z = 127/129) or
cleavage of the ether linkage.[8][9]

Chemical Reactivity: The Claisen Rearrangement

A key reaction of allyl aryl ethers is the Claisen rearrangement, a[10][10]-sigmatropic
rearrangement that occurs upon heating.[10] This reaction is a powerful tool for carbon-carbon
bond formation.

Reaction Scheme and Regioselectivity

For allyl 2-chlorophenyl ether, the Claisen rearrangement is expected to proceed to the ortho
position that is not occupied by the chlorine atom, yielding 2-allyl-6-chlorophenol.
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Heat (~200-250 °C)

Allyl 2-Chlorophenyl Ether » 2-Allyl-6-chlorophenol

Click to download full resolution via product page
Caption: Claisen Rearrangement of Allyl 2-Chlorophenyl Ether.

The regioselectivity of the Claisen rearrangement on substituted phenyl rings is influenced by
both steric and electronic factors. In this case, the chlorine atom at the 2-position sterically
hinders rearrangement to that ortho position, directing the allyl group to the vacant 6-position.

Applications in Synthesis and Drug Discovery

While direct applications of allyl 2-chlorophenyl ether in marketed drugs are not prominent,
its utility lies in its role as a synthetic intermediate.

Precursor to Bioactive Phenols

The Claisen rearrangement product, 2-allyl-6-chlorophenol, is a substituted phenol that can
serve as a scaffold for the synthesis of more complex molecules. The allyl group can be further
functionalized, and the phenolic hydroxyl group allows for various derivatizations.

Derivatives of 2-allylphenol have been investigated for their biological activities, including
antifungal properties against plant pathogens like Botrytis cinerea.[11][12][13] These studies
have shown that modifications to the phenol and allyl groups can significantly impact the
biological efficacy of the compounds.[11][12] This suggests that 2-allyl-6-chlorophenol could be
a valuable starting material for the development of new agrochemicals or potentially other
bioactive agents.

Safety, Handling, and Disposal

Allyl 2-chlorophenyl ether is classified as a hazardous substance and must be handled with
appropriate safety precautions.

Hazard Identification
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» GHS Classifications: Toxic if swallowed (Acute Tox. 3), Causes skin irritation (Skin Irrit. 2),
Causes serious eye damage (Eye Dam. 1), and May cause respiratory irritation (STOT SE

3).[1]

Safe Handling

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat. All handling should be performed in a well-ventilated fume hood.

» Incompatibilities: Avoid contact with strong oxidizing agents.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
heat and ignition sources.

Disposal

» Dispose of as halogenated organic waste in accordance with local, state, and federal
regulations. Empty containers should be triple-rinsed with a suitable solvent before disposal.
[13]
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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